Cas no 926190-66-1 (2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]-)

• Product Name: 2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]-
• CAS No: 926190-66-1
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5235624
• Update Time: 2025-07-13

2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]-

• Inchi： 1S/C16H16N2O4/c1-18-10-12(4-6-15(19)20)16(17-18)11-3-5-13-14(9-11)22-8-2-7-21-13/h3-6,9-10H,2,7-8H2,1H3,(H,19,20)
• InChI Key： YGVASPAFJZHJTM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CN(C)N=C1C1=CC=C2OCCCOC2=C1

Additional information on 2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]-

Comprehensive Analysis of 2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]- (CAS No. 926190-66-1)

The compound 2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]-, identified by its CAS No. 926190-66-1, represents a significant advancement in the field of organic chemistry and material science. This molecule, characterized by its unique benzodioxepin and pyrazole moieties, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and specialty polymers. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds with tailored functionalities.

One of the most intriguing aspects of 2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]- is its structural complexity, which combines a propenoic acid backbone with a benzodioxepin ring system. This combination is rare in synthetic chemistry and offers unique reactivity patterns. The presence of the pyrazole ring further enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its role in modulating biological pathways, making it a subject of intense research in medicinal chemistry.

In the context of current trends, the demand for sustainable chemicals and green synthesis methods has put compounds like 2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]- in the spotlight. Researchers are investigating eco-friendly catalytic systems to synthesize this molecule efficiently, minimizing waste and energy consumption. This aligns with the broader industry shift toward circular economy principles, where every chemical process is optimized for sustainability. The compound's potential as a biodegradable polymer precursor also makes it relevant to discussions about reducing plastic pollution.

Another area of interest is the compound's application in advanced materials. Its rigid benzodioxepin core and flexible propenoic acid side chain allow for the design of polymers with tunable mechanical and thermal properties. These materials could find use in flexible electronics, coatings, and adhesives, addressing the need for high-performance alternatives to conventional petrochemical-derived products. As industries seek to replace harmful additives with safer alternatives, this compound's compatibility with bio-based formulations positions it as a promising candidate.

From a commercial perspective, the global market for specialty chemicals is projected to grow significantly, with CAS No. 926190-66-1 poised to play a role in this expansion. Its versatility and potential for customization make it attractive to manufacturers looking to differentiate their product portfolios. However, challenges such as scale-up synthesis and regulatory compliance must be addressed to fully capitalize on its opportunities. Companies investing in this compound are likely to benefit from first-mover advantages in niche markets.

In conclusion, 2-Propenoic acid, 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]- (CAS No. 926190-66-1) stands at the intersection of innovation and practicality. Its multifaceted applications, from drug development to sustainable materials, reflect the evolving priorities of modern science and industry. As research continues to uncover its full potential, this compound is expected to remain a focal point for academic and industrial exploration.